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Compound of Interest

Compound Name: 3,5-Diiodosalicylaldehyde

Cat. No.: B1329479 Get Quote

Technical Data Sheet: 3,5-Diiodosalicylaldehyde
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for 3,5-Diiodosalicylaldehyde, a compound often

utilized in the synthesis of Schiff bases and other complex organic molecules.

Chemical Identity and Properties
3,5-Diiodosalicylaldehyde is an aromatic aldehyde compound. Its chemical structure consists

of a benzene ring substituted with an aldehyde group (-CHO), a hydroxyl group (-OH), and two

iodine atoms. The molecular formula of this compound is C₇H₄I₂O₂.[1][2][3][4] Its molecular

weight is approximately 373.91 g/mol .[1][4][5] Other identifiers for this chemical include the

CAS Registry Number 2631-77-8.[1][2][3]

The table below summarizes the key quantitative data for 3,5-Diiodosalicylaldehyde.
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Parameter Value References

Molecular Formula C₇H₄I₂O₂ [1][2][3][4]

Molecular Weight 373.91 g/mol [1][4][5]

Alternate Molecular Weight 373.9144 g/mol [2][3]

CAS Number 2631-77-8 [1][2][3]

EC Number 220-117-2 [1]

Melting Point 109-110 °C [6]

Logical Relationship Diagram
The following diagram illustrates the logical connection between the compound's name, its

chemical formula, and its molecular weight.
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results in

Click to download full resolution via product page

Conceptual link between chemical name, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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